1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]urea
• InChI: InChI=1S/C23H25N5O4/c1-3-10-32-22-14-21(24-15(2)25-22)26-16-4-6-17(7-5-16)27-23(29)28-18-8-9-19-20(13-18)31-12-11-30-19/h4-9,13-14H,3,10-12H2,1-2H3,(H,24,25,26)(H2,27,28,29)
• InChI Key: CVCIOCDRHMGBAC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)NC3=CC4=C(C=C3)OCCO4)C
• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol

Description

1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C23H25N5O4 and its molecular weight is 435.484. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

An efficient synthesis method for compounds incorporating phenyl moieties has been developed, which could be relevant for synthesizing variations of the compound . This technique employs a microwave-assisted Biginelli-like reaction, utilizing TMSCl and Co(OAc)2.4H2O as catalysts, highlighting an innovative approach to compound synthesis (Kefayati, Fakhriyannejad, & Mohammadi, 2009).

Antioxidant Properties

Research into the antioxidant determination of coumarin substituted heterocyclic compounds reveals potential applications in mitigating oxidative stress. A specific derivative demonstrated high antioxidant activities, comparable to vitamin C, which implies the potential of structurally related compounds for antioxidant applications (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

Green Chemistry Applications

The use of D-xylonic acid both as a solvent and a biocatalyst for synthesizing dihydropyrimidin-2(1H)-ones/thiones, including their derivatives, represents a move towards environmentally friendly chemical synthesis. This method emphasizes easy operation, excellent yields, and the avoidance of harmful solvents (Ma, Zhong, Peng, & Sun, 2016).

Advanced Materials Development

The synthesis of glycolurils and their analogues, which are utilized in pharmacology, explosives, and supramolecular chemistry, indicates the potential for the development of novel materials with specific applications. This encompasses a broad spectrum of scientific endeavors, from creating new pharmaceutical agents to the design of molecular assemblies (Kravchenko, Baranov, & Gazieva, 2018).

Enzyme Inhibition for Therapeutic Research

Exploring the pyrazolo[3,4-d]pyrimidin-4-one ring system has yielded potent adenosine deaminase inhibitors. This research suggests a pathway for developing therapeutic agents targeting specific diseases, showcasing the medical applications of chemical compounds beyond their basic structural studies (La Motta et al., 2009).